Cas no 1565514-15-9 (Pyridine, 2-azido-3-methoxy- )

• Product Name: Pyridine, 2-azido-3-methoxy-
• CAS No: 1565514-15-9
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 5245921
• Update Time: 2025-06-14

Pyridine, 2-azido-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Azido-3-methoxypyridine (ACI)
• Pyridine, 2-azido-3-methoxy-

• Inchi： 1S/C6H6N4O/c1-11-5-3-2-4-8-6(5)9-10-7/h2-4H,1H3
• InChI Key： XOSOXLYJLBLZMQ-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NC1C(OC)=CC=CN=1

Additional information on Pyridine, 2-azido-3-methoxy-

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1565514-15-9 and Pyridine, 2-azido-3-methoxy-

The chemical compound 1565514-15-9 and the derivative Pyridine, 2-azido-3-methoxy- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, bioconjugation, and as intermediates in the synthesis of more complex molecules. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, synthetic pathways, and potential therapeutic applications.

Recent studies have demonstrated that 1565514-15-9 exhibits unique reactivity profiles, making it a valuable building block in organic synthesis. Its structural features allow for selective modifications, which are crucial for the development of targeted therapies. Meanwhile, Pyridine, 2-azido-3-methoxy- has been identified as a versatile reagent in click chemistry, particularly in the context of bioconjugation strategies. The azido group in this compound enables efficient coupling with alkynes, facilitating the labeling and tracking of biomolecules in complex biological systems.

One of the key areas of investigation involves the use of these compounds in the development of novel anticancer agents. Preliminary in vitro studies have shown that derivatives of 1565514-15-9 exhibit promising cytotoxicity against various cancer cell lines. Researchers are now focusing on optimizing the pharmacokinetic properties of these derivatives to enhance their efficacy and reduce potential side effects. Similarly, Pyridine, 2-azido-3-methoxy- is being explored as a tool for the targeted delivery of therapeutic agents, leveraging its ability to form stable conjugates with biomolecules.

In addition to their therapeutic potential, these compounds are also being studied for their role in chemical biology. For instance, the azido functionality in Pyridine, 2-azido-3-methoxy- has been utilized in proteomics research to label and identify proteins in complex mixtures. This approach has provided valuable insights into protein-protein interactions and post-translational modifications, which are critical for understanding disease mechanisms. Furthermore, the synthetic versatility of 1565514-15-9 has enabled the development of new methodologies for the construction of heterocyclic scaffolds, which are prevalent in many pharmaceuticals.

Despite these advancements, challenges remain in the scalable synthesis and application of these compounds. Researchers are actively working to address issues related to yield, purity, and stability, which are essential for their translation into clinical settings. Collaborative efforts between academia and industry are expected to accelerate the development of these compounds, paving the way for their integration into next-generation therapeutics and diagnostic tools.

In conclusion, the ongoing research on 1565514-15-9 and Pyridine, 2-azido-3-methoxy- underscores their potential to revolutionize the fields of chemical biology and pharmaceutical science. Their unique chemical properties and versatile applications make them invaluable tools for drug discovery and bioconjugation. As research progresses, these compounds are likely to play a pivotal role in the development of innovative therapies and diagnostic techniques, addressing unmet medical needs and improving patient outcomes.